molecular formula C17H24 B8309293 1-Octyl-4-(prop-2-YN-1-YL)benzene CAS No. 88255-15-6

1-Octyl-4-(prop-2-YN-1-YL)benzene

Cat. No.: B8309293
CAS No.: 88255-15-6
M. Wt: 228.37 g/mol
InChI Key: AFDUXCUJZGWUJJ-UHFFFAOYSA-N
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Description

1-Octyl-4-(prop-2-YN-1-YL)benzene is a useful research compound. Its molecular formula is C17H24 and its molecular weight is 228.37 g/mol. The purity is usually 95%.
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Properties

CAS No.

88255-15-6

Molecular Formula

C17H24

Molecular Weight

228.37 g/mol

IUPAC Name

1-octyl-4-prop-2-ynylbenzene

InChI

InChI=1S/C17H24/c1-3-5-6-7-8-9-11-17-14-12-16(10-4-2)13-15-17/h2,12-15H,3,5-11H2,1H3

InChI Key

AFDUXCUJZGWUJJ-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCC1=CC=C(C=C1)CC#C

Origin of Product

United States

Synthesis routes and methods

Procedure details

p-(n-Octyl)phenylacetaldehyde (1 mmole, prepared as described in paragraph A of this example) is dissolved in methylene chloride, and treated with carbontetrabromide (4 mmole), triphenylphosphine (4 mmole) and zinc dust (4 mmole) at room temperature. The reaction mixture is then diluted with ethyl ether and filtered. The filtrate is washed with water, dried and evaporated to give an oily residue. This residue is dissolved in tetrahydrofuran and treated with n-butyl lithium (2.1 mmole) at -78° C. for one hour and then at room temperature until the reaction ceases. The reaction mixture is poured onto water, the pH adjusted to 7, and extracted with methylene chloride. The methylene chloride extract is washed with water, dried and the solvent removed by evaporation. Distillation under reduced pressure affords p-(n-octyl)benzylacetylene.
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